(3Z)-3-{[(3,4-dimethoxyphenyl)amino]methylene}-1-(4-fluorobenzyl)-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide

• IUPAC Name: (3Z)-3-[(3,4-dimethoxyanilino)methylidene]-1-[(4-fluorophenyl)methyl]-2,2-dioxothieno[3,2-c]thiazin-4-one
• InChI: InChI=1S/C22H19FN2O5S2/c1-29-18-8-7-16(11-19(18)30-2)24-12-20-21(26)22-17(9-10-31-22)25(32(20,27)28)13-14-3-5-15(23)6-4-14/h3-12,24H,13H2,1-2H3/b20-12-
• InChI Key: KMKVLPNRLXWGHL-NDENLUEZSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC=C2C(=O)C3=C(C=CS3)N(S2(=O)=O)CC4=CC=C(C=C4)F)OC
• Isomeric SMILES: COC1=C(C=C(C=C1)N/C=C\2/C(=O)C3=C(C=CS3)N(S2(=O)=O)CC4=CC=C(C=C4)F)OC
• Molecular Formula: C22H19FN2O5S2
• Molecular Weight: 474.5 g/mol

Description

(3Z)-3-{[(3,4-dimethoxyphenyl)amino]methylene}-1-(4-fluorobenzyl)-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide is a useful research compound. Its molecular formula is C22H19FN2O5S2 and its molecular weight is 474.52. The purity is usually 95%.
BenchChem offers high-quality (3Z)-3-{[(3,4-dimethoxyphenyl)amino]methylene}-1-(4-fluorobenzyl)-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (3Z)-3-{[(3,4-dimethoxyphenyl)amino]methylene}-1-(4-fluorobenzyl)-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Reactivity

Research in the field of heterocyclic chemistry has led to the development of numerous synthetic methodologies for constructing complex molecules, including thieno[3,2-c][1,2]thiazin-4(3H)-ones. One study describes the preparation of 1,2,4-thiadiazinane 1,1-dioxides from β-aminoethane sulfonamides through a SuFEx type reaction, showcasing the versatility of sulfonamide chemistry in constructing sulfur-containing heterocycles which might relate to the synthesis strategies of the specified compound (Khumalo et al., 2018).

Molecular Design and Applications

The design of molecules with specific functional groups, such as the 3,4-dimethoxyphenyl and 4-fluorobenzyl moieties, plays a crucial role in determining their chemical properties and potential applications. The use of 3,4-dimethoxybenzyl group as a protecting group for 1,2-thiazetidine 1,1-dioxides demonstrates the importance of functional groups in synthetic chemistry and their impact on molecular stability and reactivity (Grunder-Klotz & Ehrhardt, 1991).

Potential Biological Activities

Although the specific biological activities of "(3Z)-3-{[(3,4-dimethoxyphenyl)amino]methylene}-1-(4-fluorobenzyl)-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide" were not directly found, research on similar heterocyclic compounds provides insights into potential areas of application. For example, thieno-fused heterocycles have been investigated for their fluorescence properties, which could imply potential uses in materials science or as probes in biological systems (Acharya, Gautam, & Ila, 2017).